The Discovery and Synthesis of PF-06465603 (Lorlatinib): A Technical Guide
The Discovery and Synthesis of PF-06465603 (Lorlatinib): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
PF-06465603, now widely known as lorlatinib (B560019), is a third-generation, macrocyclic tyrosine kinase inhibitor (TKI) that potently and selectively targets Anaplastic Lymphoma Kinase (ALK) and ROS1 rearrangements. Developed by Pfizer, lorlatinib represents a significant therapeutic advancement in the management of ALK-positive non-small cell lung cancer (NSCLC), particularly in patients who have developed resistance to earlier-generation TKIs and those with brain metastases. Its unique macrocyclic structure was rationally designed to penetrate the blood-brain barrier and to be active against a wide range of ALK resistance mutations, including the notoriously difficult-to-treat G1202R mutation. This technical guide provides a comprehensive overview of the discovery rationale, a detailed account of its synthesis, its mechanism of action, and a summary of its preclinical and clinical data.
Discovery and Rationale
The development of lorlatinib was driven by the clinical challenge of acquired resistance to first and second-generation ALK inhibitors in patients with ALK-rearranged NSCLC. A primary mechanism of this resistance is the emergence of secondary mutations within the ALK kinase domain. The G1202R mutation, in particular, proved to be a significant hurdle for existing therapies. Furthermore, the brain is a frequent site of metastasis in ALK-positive NSCLC, necessitating the development of a potent, brain-penetrant ALK inhibitor.
Structure-based drug design, coupled with a focus on optimizing physicochemical properties for central nervous system (CNS) penetration, led to the innovative macrocyclic architecture of lorlatinib. This design strategy aimed to create a molecule with broad-spectrum activity against various ALK resistance mutations while maintaining high selectivity and the ability to effectively cross the blood-brain barrier.
Mechanism of Action and Signaling Pathway
Lorlatinib is a potent, ATP-competitive inhibitor of both ALK and ROS1 tyrosine kinases.[1] By binding to the ATP-binding pocket of these kinases, lorlatinib blocks their catalytic activity, thereby inhibiting downstream signaling pathways crucial for cell proliferation and survival. The constitutive activation of ALK or ROS1 fusion proteins drives several oncogenic signaling cascades, including the RAS-RAF-MEK-ERK (MAPK), JAK-STAT, and PI3K-AKT pathways.[2][3] Lorlatinib's inhibition of ALK/ROS1 leads to the downregulation of these pathways, ultimately resulting in apoptosis of cancer cells.[2][3]
Quantitative Biological Data
In Vitro Kinase and Cell-Based Potency
Lorlatinib demonstrates potent inhibition of wild-type ALK and ROS1, and maintains its activity against a wide array of clinically relevant ALK resistance mutations.
| Kinase/Cell Line | IC50 (nM) | Reference(s) |
| Kinase Assays | ||
| ALK (Wild-Type) | Ki < 0.07 | [4] |
| ROS1 | Ki < 0.02 | [4] |
| ALK L1196M | Ki = 0.7 | [4] |
| ALK G1202R | 80 | [5] |
| Cell-Based Assays | ||
| EML4-ALK F1174L (NIH-3T3 cells) | 0.2 | [4] |
| CD74-ROS1 (BaF3 cells) | 1.2 | [4] |
| ALK (various clinical mutations) | 0.2 - 77 | [4] |
Preclinical Pharmacokinetics
Preclinical studies have demonstrated favorable pharmacokinetic properties of lorlatinib, including its ability to penetrate the central nervous system.
| Species | Route | Dose | Cmax (ng/mL) | Tmax (h) | AUC (ng·h/mL) | Bioavailability (%) | Reference(s) |
| Healthy Human Volunteers | Oral | 100 mg | - | 1.2-2 | - | 81 | [6] |
| Cancer Patients | Oral | 100 mg q.d. | - | ~2 (multiple doses) | - | - | [6] |
Note: The table presents a selection of available data. For more comprehensive pharmacokinetic information, refer to the cited literature.[4][6][7][8][9]
Clinical Efficacy
Clinical trials have established the robust efficacy of lorlatinib in ALK-positive NSCLC patients, including those with brain metastases and those who have progressed on other ALK inhibitors.
| Patient Population | Overall Response Rate (ORR) | Intracranial ORR | Median Progression-Free Survival (PFS) | Reference(s) |
| Treatment-naïve ALK+ NSCLC | 90-95% | 66.7% (2 of 3 patients) | - | [6] |
| Previously treated with ≥2 TKIs | 42% | - | 9.2 months | [10] |
| Previously treated with ≥1 ALK TKI | 47% | 63% | - | [11] |
| Crizotinib-pre-exposed | 35% | 50% | 8.5 months | [6] |
| Real-world, China (≥1 prior ALKi) | 49.2% | 45.2% | 12.17 months (≥2 prior ALKis) | [12] |
Synthesis of PF-06465603 (Lorlatinib)
The synthesis of lorlatinib is a complex, multi-step process that utilizes a convergent approach.[13][14][15] The key steps involve the preparation of two advanced intermediates, a Suzuki cross-coupling reaction to join them, and a final macrolactamization to form the characteristic macrocyclic core.[13][14][15]
Experimental Protocols
The following protocols are generalized from published literature and are intended for informational purposes. For detailed experimental conditions, please refer to the cited scientific papers and patents.
4.1.1. Synthesis of the Aminopyrazole Nitrile Fragment [13][15]
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Bis-bromination: A commercially available pyrazole ester is treated with a brominating agent, such as N-bromosuccinimide, to yield the corresponding dibromopyrazole derivative.
-
N-methylation: The dibromopyrazole is reacted with a protected methylamine, typically introduced via treatment with a strong base like sodium hydride in an aprotic solvent such as DMF, to afford the N-methylated intermediate.[7]
-
Ester Hydrolysis: The ester group is hydrolyzed to a carboxylic acid using standard conditions, for example, with an aqueous base like lithium hydroxide.
-
Amidation: The resulting carboxylic acid is converted to a primary amide. This can be achieved by activating the acid (e.g., with a coupling reagent like HATU or by forming an acid chloride) followed by treatment with ammonia.
-
Dehydration: The primary amide is dehydrated to the corresponding nitrile using a dehydrating agent such as trifluoroacetic anhydride (B1165640) or phosphorus oxychloride to yield the aminopyrazole nitrile fragment.
4.1.2. Synthesis of the Borylated Aryl Fragment [13][14]
-
Enantioselective Reduction: A commercially available ketone is enantioselectively reduced to the corresponding chiral alcohol. Biocatalytic methods employing ketoreductases have proven to be highly efficient for this transformation on a large scale.[7]
-
Ether Formation: The chiral alcohol is activated, typically as a mesylate by treatment with methanesulfonyl chloride, and then undergoes an SN2 displacement reaction with 2-amino-3-hydroxypyridine (B21099) to form the key pyridine (B92270) ether linkage.
-
Carbonylation: The aryl iodide is carbonylated to a methyl ester using a palladium catalyst in the presence of carbon monoxide and methanol.
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Bromination and Protection: The pyridine ring is brominated, and the amino group is protected, for instance, as a di-Boc derivative.
-
Miyaura Borylation: A Miyaura borylation reaction is performed on the aryl bromide to generate the borylated aryl fragment required for the Suzuki coupling.
4.1.3. Suzuki Coupling and Macrocyclization [13][15]
-
Suzuki Coupling: The aminopyrazole nitrile fragment and the borylated aryl fragment are coupled via a palladium-catalyzed Suzuki reaction. Slow addition of the borylated fragment can minimize homocoupling side reactions.
-
Deprotection and Hydrolysis: The protecting groups (e.g., Boc groups) are removed under acidic conditions. This is followed by a chemoselective hydrolysis of the methyl ester, for example, using potassium trimethylsilanolate (KOTMS), to yield the linear precursor for macrocyclization.
-
Macrolactamization: The final macrocyclic ring is formed through an amide bond formation. This is typically carried out under high dilution conditions using a peptide coupling reagent such as HATU to favor intramolecular cyclization over intermolecular polymerization.
Structure-Activity Relationship (SAR) Insights
While a detailed SAR study of lorlatinib analogues is not extensively published in the public domain, key structural features contributing to its activity and properties can be inferred from its design:
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Macrocyclic Core: The macrocyclic structure is a defining feature of lorlatinib. This constrained conformation is believed to contribute to its high potency and selectivity. It also helps to pre-organize the molecule for binding to the ALK kinase domain, potentially overcoming resistance mutations that alter the shape of the ATP-binding pocket.
-
CNS Penetration: The unique macrocyclic structure was optimized to reduce P-glycoprotein (P-gp) efflux, a key mechanism that limits the brain penetration of many drugs. This property is crucial for its efficacy against brain metastases.
-
Pyridine and Pyrazole Moieties: These nitrogen-containing aromatic rings are common features in kinase inhibitors and are likely involved in key hydrogen bonding interactions within the hinge region of the ALK and ROS1 kinase domains.
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Aminopyridine Moiety: The amino group on the pyridine ring is a critical pharmacophoric element, likely forming a key interaction with the kinase.
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Fluorophenyl Group: The fluorine substitution on the phenyl ring can influence the molecule's electronic properties and metabolic stability.
Conclusion
PF-06465603 (lorlatinib) is a testament to the power of structure-based drug design in overcoming significant clinical challenges in oncology. Its novel macrocyclic structure provides a solution to the dual problems of acquired resistance to earlier-generation ALK inhibitors and the presence of brain metastases. The complex yet optimized synthesis allows for the large-scale production of this life-saving medication. The potent and selective inhibition of ALK and ROS1, supported by robust preclinical and clinical data, has established lorlatinib as a cornerstone of therapy for ALK-positive NSCLC. This technical guide provides a foundational understanding of the discovery, synthesis, and biological profile of this important therapeutic agent for researchers and drug development professionals.
References
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- 2. oncotarget.com [oncotarget.com]
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- 4. Population pharmacokinetic model with time‐varying clearance for lorlatinib using pooled data from patients with non‐small cell lung cancer and healthy participants - PMC [pmc.ncbi.nlm.nih.gov]
- 5. youtube.com [youtube.com]
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- 12. First macrocyclic 3rd-generation ALK inhibitor for treatment of ALK/ROS1 cancer: Clinical and designing strategy update of lorlatinib - PubMed [pubmed.ncbi.nlm.nih.gov]
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